Cas no 71475-41-7 (Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)-)
71475-41-7 structure
Product Name:Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)-
CAS No:71475-41-7
MF:C12H17ClN2O
MW:240.729182004929
CID:575684
PubChem ID:306598
Update Time:2025-04-19
Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)-
- 1-tert-butyl-3-[(3-chlorophenyl)methyl]urea
- 3-tert-butyl-1-[(3-chlorophenyl)methyl]urea
- AC1L797V
- AC1Q1MN8
- NSC204283
- NSC-204283
- N-(tert-butyl)-N'-(3-chlorobenzyl)urea
- 71475-41-7
- AKOS024337679
- DTXSID50308467
-
- Inchi: 1S/C12H17ClN2O/c1-12(2,3)15-11(16)14-8-9-5-4-6-10(13)7-9/h4-7H,8H2,1-3H3,(H2,14,15,16)
- InChI Key: DBBDLJBJSHSEAA-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CNC(NC(C)(C)C)=O
Computed Properties
- Exact Mass: 240.10311
- Monoisotopic Mass: 240.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
- LogP: 3.71950
Urea,N-[(3-chlorophenyl)methyl]-N'-(1,1-dimethylethyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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